5-(oxan-4-yl)-1,3-oxazole
Overview
Description
5-(Oxan-4-yl)-1,3-oxazole (5-O-OX) is a heterocyclic compound that has recently been the subject of much scientific research. It is a five-membered ring with an oxazole group at the center and an oxan-4-yl group on the side. 5-O-OX has been studied for its potential applications in medicine, biochemistry, and other scientific fields.
Scientific Research Applications
5-(oxan-4-yl)-1,3-oxazole has been studied for its potential applications in medicine, biochemistry, and other scientific fields. In medicine, 5-(oxan-4-yl)-1,3-oxazole has been studied for its potential use as an anti-inflammatory and anti-cancer agent. In biochemistry, 5-(oxan-4-yl)-1,3-oxazole has been studied for its potential use as a reagent in organic synthesis. In addition, 5-(oxan-4-yl)-1,3-oxazole has been studied for its potential use as a polymerization catalyst, a corrosion inhibitor, and a fuel additive.
Mechanism of Action
The mechanism of action of 5-(oxan-4-yl)-1,3-oxazole is not yet fully understood. It is believed that 5-(oxan-4-yl)-1,3-oxazole may act as an inhibitor of cyclooxygenase-2 (COX-2) and other related enzymes, which are involved in the production of inflammatory mediators. In addition, 5-(oxan-4-yl)-1,3-oxazole may act as an inhibitor of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(oxan-4-yl)-1,3-oxazole are still being studied. Preliminary studies have shown that 5-(oxan-4-yl)-1,3-oxazole has anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, 5-(oxan-4-yl)-1,3-oxazole has been shown to have antioxidant, anti-fungal, and anti-viral properties.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(oxan-4-yl)-1,3-oxazole for laboratory experiments include its low cost and ease of synthesis. In addition, 5-(oxan-4-yl)-1,3-oxazole is a relatively stable compound and can be stored for extended periods of time without degradation. The limitations of using 5-(oxan-4-yl)-1,3-oxazole for laboratory experiments include its limited solubility in aqueous solutions and its potential toxicity.
Future Directions
There are many potential future directions for the scientific research of 5-(oxan-4-yl)-1,3-oxazole. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine and biochemistry. In addition, further studies could be conducted to explore the potential of 5-(oxan-4-yl)-1,3-oxazole as a polymerization catalyst, a corrosion inhibitor, and a fuel additive. Finally, further studies could be conducted to explore the potential of 5-(oxan-4-yl)-1,3-oxazole as a drug delivery system.
Synthesis Methods
5-(oxan-4-yl)-1,3-oxazole can be synthesized by the reaction of 4-oxanone and oxazole in the presence of an acid catalyst. This reaction produces 5-(oxan-4-yl)-1,3-oxazole as the main product and other by-products, such as 4-hydroxy-1,3-oxazole and 4-hydroxy-1,3-oxazole-5-carboxylic acid. The reaction conditions and reaction time vary depending on the desired yield and purity of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(oxan-4-yl)-1,3-oxazole involves the reaction of 4-hydroxy-2,5-dimethylfuran with ethyl bromoacetate to form ethyl 5-(oxan-4-yl)-2,5-dimethylfuran-3-carboxylate. This intermediate is then reacted with hydroxylamine hydrochloride and sodium acetate to form 5-(oxan-4-yl)-1,3-oxazole.", "Starting Materials": [ "4-hydroxy-2,5-dimethylfuran", "ethyl bromoacetate", "hydroxylamine hydrochloride", "sodium acetate" ], "Reaction": [ "Step 1: React 4-hydroxy-2,5-dimethylfuran with ethyl bromoacetate in the presence of a base such as potassium carbonate to form ethyl 5-(bromomethyl)-2,5-dimethylfuran-3-carboxylate.", "Step 2: React the intermediate from step 1 with sodium methoxide in methanol to form ethyl 5-(methoxymethyl)-2,5-dimethylfuran-3-carboxylate.", "Step 3: React the intermediate from step 2 with hydroxylamine hydrochloride and sodium acetate in ethanol to form 5-(oxan-4-yl)-1,3-oxazole." ] } | |
CAS RN |
2005680-12-4 |
Product Name |
5-(oxan-4-yl)-1,3-oxazole |
Molecular Formula |
C8H11NO2 |
Molecular Weight |
153.2 |
Purity |
95 |
Origin of Product |
United States |
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